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Compound of Interest

Compound Name: Diflubenzuron

Cat. No.: B1670561

An In-depth Technical Guide to the Chemical and Physical Properties of Diflubenzuron

Introduction

Diflubenzuron, a member of the benzoylurea class of insecticides, serves as a potent insect
growth regulator (IGR).[1][2][3] Its primary mechanism of action involves the inhibition of chitin
synthesis, a critical component of the insect exoskeleton.[3][4] This disruption of the molting
process makes it particularly effective against the larval stages of various insect pests. This
document provides a comprehensive overview of the chemical and physical properties of
Diflubenzuron, details common experimental protocols for its analysis, and visualizes key
pathways and processes. It is intended for researchers, scientists, and professionals involved
in drug development and pest management.

Chemical Identity and Properties

Diflubenzuron is a synthetic compound produced by the reaction of 2,6-difluorobenzamide
with 4-chlorophenyl isocyanate. It is a white to yellowish crystalline solid that is odorless.

Table 1: Chemical Identifiers for Diflubenzuron
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Identifier Value Reference
N-[(4-

IUPAC Name chlorophenyl)carbamoyl]-2,6-
difluorobenzamide
N-[[(4-

CAS Name chlorophenyl)amino]carbonyl]-
2,6-difluorobenzamide

CAS Number 35367-38-5

Molecular Formula C14HoCIF2N202

Molecular Weight 310.68 g/mol

Common Trade Names

Dimilin, Micromite, Vigilante,
Adept

Physical and Chemical Properties

Diflubenzuron is characterized by its low solubility in water and low volatility. It is stable in

acidic to neutral conditions but hydrolyzes in alkaline environments.

Table 2: Physical Properties of Diflubenzuron
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Property Value Reference

) White to yellowish, odorless
Physical State . .
crystalline solid

230-232 °C (>99% pure); 210-

Melting Point )
230 °C (technical grade)

Boiling Point Decomposes before boiling

9 x 1071 mm Hg at 25 °C;

Vapor Pressure
0.00012 mPa at 25 °C

Specific Gravity 1.56

n-Octanol/Water Partition
o 3.70-3.9
Coefficient (log Kow)

1.19 x 1011 atm-m3/mol at 25

Henry's Law Constant oc

Table 3: Solubility of Diflubenzuron

Solvent Solubility Temperature Reference
Water 0.08 - 0.2 mg/L 20-25°C
Acetone 6.5 g/L 20 °C
Dimethyl Sulfoxide ~120 g/L (~10-12 20 °C
(DMSO) 0/100g)
Dimethylformamide
~120 g/L 20 °C
(DMF)
N-methylpyrrolidone 200 g/L 20 °C
Methanol 0.9g/L Not Specified

Table 4: Stability Profile of Diflubenzuron
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Condition Stability Details Reference
Relatively stable in acidic and
N neutral media (pH 2-7).
pH Stability

Hydrolyzes in alkaline
conditions (pH > 9).

Aqueous Decomposition
(20°C, 21 days, dark)

4% decomposition at pH 5.8;
8% at pH 7; 26% at pH 9.

Photostability

The solid form is stable in
sunlight. It is light-sensitive

when in solution.

Thermal Stability

Decomposes at < 0.5% after 1
day at 100 °C and after 7 days
at 50 °C.

Mechanism of Action: Chitin Synthesis Inhibition

Diflubenzuron acts as a stomach and contact poison. Its primary mode of action is the
inhibition of chitin production, which is essential for the formation of the insect's exoskeleton.
This interference with the cuticle formation process prevents larvae from molting correctly,

leading to their death.
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Caption: Mechanism of action of Diflubenzuron leading to larval death.
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Experimental Protocols
Synthesis of Diflubenzuron

The commercial synthesis of Diflubenzuron is typically achieved through the reaction of 2,6-
difluorobenzamide with 4-chlorophenyl isocyanate in an organic solvent medium like xylene.
The product is then isolated from the reaction mixture via filtration, washed, and dried. Purity of

the final product can be assessed using methods like HPLC.

Organic Solvent
(e.g., Xylene)

2,6-Difluorobenzamide 4-Chlorophenyl Isocyanate

- .
// Reaction
Medium

Diflubenzuron

Click to download full resolution via product page

Caption: Synthesis pathway of Diflubenzuron from its primary reactants.

Analytical Methodology for Residue Determination

The determination of Diflubenzuron residues in various matrices such as crops, soil, and
water is predominantly carried out using high-performance liquid chromatography (HPLC) and

gas chromatography (GC).
General Protocol using HPLC:

o Extraction: The sample (e.g., homogenized crop material, soil) is extracted with an organic
solvent, most commonly acetonitrile. The QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method is a widely adopted extraction and sample preparation technique.

o Clean-up/Purification: The crude extract undergoes a clean-up step to remove interfering co-
extracted substances. This is often achieved using dispersive solid-phase extraction (dSPE)
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with adsorbents like primary secondary amine (PSA) to remove organic acids and sugars,
and C18 to remove fats and proteins.

e Analysis: The purified and concentrated extract is injected into an HPLC system.

o Column: A reverse-phase C18 column is typically used for separation.

o Mobile Phase: A mixture of acetonitrile and water is common.

o Detection: Detection is achieved using a UV detector or a diode-array detector (DAD).

e Quantification: The concentration of Diflubenzuron is determined by comparing the peak
area from the sample to a calibration curve constructed from analytical standards of known
concentrations.

Extraction Extract Clean-up

Sample Collection o . HPLC-UV/DAD Quantification
} (Acetonitrile, (dSPE with )
(Crop, Soil, Water) QUEChERS method) PSA/C18) Analysis (Residue Level)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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